Cas no 1956310-38-5 (1H-pyrazolo[3,4-c]pyridinehydrochloride)

• Product Name: 1H-pyrazolo[3,4-c]pyridinehydrochloride
• CAS No: 1956310-38-5
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 4631805
• PubChem ID: 68797759
• Update Time: 2025-07-18

1H-pyrazolo[3,4-c]pyridinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-C]Pyridine Hydrochloride(WX606115)
• 1H-pyrazolo[3,4-c]pyridine HCL
• W10136
• MFCD28991723
• 1H-Pyrazolo[3,4-c]pyridinehydrochloride
• BS-42042
• SCHEMBL3810977
• 1H-Pyrazolo[3,4-c]pyridine hydrochloride
• 1956310-38-5
• 1H-pyrazolo[3,4-c]pyridine;hydrochloride
• 1H-pyrazolo[3,4-c]pyridinehydrochloride

• Inchi： 1S/C6H5N3.ClH/c1-2-7-4-6-5(1)3-8-9-6;/h1-4H,(H,8,9);1H
• InChI Key： HECWHRGJIUVSDR-UHFFFAOYSA-N
• SMILES： C12=CC=NC=C1NN=C2.Cl

Computed Properties

• Exact Mass: 155.0250249g/mol
• Monoisotopic Mass: 155.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 1H-pyrazolo[3,4-c]pyridinehydrochloride

Introduction to 1H-pyrazolo[3,4-c]pyridinehydrochloride (CAS No. 1956310-38-5)

1H-pyrazolo[3,4-c]pyridinehydrochloride, with the CAS number 1956310-38-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for pharmaceutical development.

The molecular structure of 1H-pyrazolo[3,4-c]pyridinehydrochloride consists of a pyrazole ring fused to a pyridine ring, with a hydrogen atom at the 1-position. This unique structure confers specific chemical and biological properties that are being extensively studied for their potential in drug discovery and development. Recent research has highlighted the importance of this compound in various therapeutic areas, particularly in the treatment of neurological disorders and cancer.

In the context of neurological disorders, studies have shown that 1H-pyrazolo[3,4-c]pyridinehydrochloride exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated. By reducing neuroinflammation, 1H-pyrazolo[3,4-c]pyridinehydrochloride may help mitigate the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, 1H-pyrazolo[3,4-c]pyridinehydrochloride has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with specific signaling pathways that are often dysregulated in tumors. One notable mechanism involves the inhibition of kinases such as PI3K and AKT, which are crucial for cell proliferation and survival. A study published in Cancer Research found that 1H-pyrazolo[3,4-c]pyridinehydrochloride effectively reduced tumor growth in xenograft models of breast cancer.

The pharmacokinetic properties of 1H-pyrazolo[3,4-c]pyridinehydrochloride have also been investigated to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life, which supports its potential as an orally administered therapeutic agent. Additionally, studies have demonstrated that 1H-pyrazolo[3,4-c]pyridinehydrochloride has low toxicity at therapeutic doses, further enhancing its safety profile.

The development of 1H-pyrazolo[3,4-c]pyridinehydrochloride as a therapeutic agent is ongoing, with several clinical trials currently underway to evaluate its efficacy and safety in human subjects. These trials are focusing on various indications, including neurological disorders and cancer. Early results from these trials have been promising, with the compound showing significant benefits without major adverse effects.

In conclusion, 1H-pyrazolo[3,4-c]pyridinehydrochloride (CAS No. 1956310-38-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is expected that this compound will play a significant role in advancing treatments for various diseases.